1-(4-chlorobenzyl)-3-((3-methoxybenzyl)amino)pyrazin-2(1H)-one

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-[(3-methoxyphenyl)methylamino]pyrazin-2-one
• InChI: InChI=1S/C19H18ClN3O2/c1-25-17-4-2-3-15(11-17)12-22-18-19(24)23(10-9-21-18)13-14-5-7-16(20)8-6-14/h2-11H,12-13H2,1H3,(H,21,22)
• InChI Key: PJDYOMNPKLQWNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC2=NC=CN(C2=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClN3O2
• Molecular Weight: 355.8 g/mol

Description

1-(4-chlorobenzyl)-3-((3-methoxybenzyl)amino)pyrazin-2(1H)-one, also known as JNJ-47965567, is a novel small molecule inhibitor that has been developed for the treatment of various diseases. This compound has been the subject of extensive research due to its potential therapeutic applications.

Scientific Research Applications

Molecular and Electronic Properties

• Molecular and Electronic Analysis : Research on similar compounds involving methoxybenzyl and chlorobenzyl groups has focused on their molecular, electronic, and nonlinear optical properties. These studies utilize Density Functional Theory (DFT) calculations to reveal parameters like ionization potential, electron affinity, energy gap, and others, which are crucial for understanding the electronic properties of these compounds (Beytur & Avinca, 2021).

Synthesis and Structural Analysis

• Synthesis and Antimicrobial Activity : Similar compounds have been synthesized and analyzed for their antimicrobial functionality. For example, a study on a compound structurally related to 1-(4-chlorobenzyl)-3-((3-methoxybenzyl)amino)pyrazin-2(1H)-one demonstrated favorable antimicrobial activities, suggesting potential applications in antimicrobial drug development (Okasha et al., 2022).

• Cytotoxicity Studies : The cytotoxicity of compounds with structural similarities has been explored, particularly in relation to their effects on cancer cells. This suggests a potential application in cancer research and treatment strategies (Hassan et al., 2014).

Chemical Reactions and Properties

• Chemical Reactions and Applications : Studies have been conducted on the reactions and applications of compounds with methoxy and chlorobenzyl groups, leading to insights into their chemical behavior and potential applications in various fields of chemistry (Basyouni & Omar, 1974).

• Antioxidant and Enzyme Inhibitory Activities : Research on compounds with similar structures has shown significant antioxidant and enzyme inhibitory potentials, highlighting their potential use in medicinal chemistry and drug development (Pillai et al., 2019).